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Compound of Interest

Compound Name: Octan-2-YL hexadecanoate

CAS No.: 55194-81-5

Cat. No.: B3053673

Get Quote

Chemical Intelligence & Risk Profile
Octan-2-yl hexadecanoate (CAS: 55194-81-5), also known as 2-Octyl palmitate or 1-

Methylheptyl palmitate, is a branched-chain fatty acid ester.[1] In laboratory settings, it is

typically encountered as a viscous liquid or low-melting waxy solid.

Unlike volatile organic solvents (e.g., ethyl acetate) or corrosive acids, the primary risks

associated with long-chain esters are lipophilicity and skin irritation, rather than acute systemic

toxicity or immediate chemical burns.
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Parameter Characteristic Operational Implication

Molecular Structure C₂₄H₄₈O₂ (Long-chain ester)

High lipophilicity; penetrates

skin barriers easily if prolonged

contact occurs.[1]

Vapor Pressure Low

Inhalation risk is minimal at

ambient temperature but

increases significantly if

heated or aerosolized.

Reactivity Stable

Low reactivity, but combustible.

Incompatible with strong

oxidizing agents.[2][3][4]

Toxicology Irritant (Skin/Eye)

Repeated exposure can cause

dermatitis (defatting) or mild

eye irritation.

PPE Architecture: The Defense System[1]
The selection of PPE for Octan-2-yl hexadecanoate must balance permeation resistance with

tactile sensitivity.[1]

A. Hand Protection: The "Ester Paradox"
A common misconception in chemical safety is that "Nitrile is poor for esters." While true for

small volatile esters (e.g., ethyl acetate), high-molecular-weight fatty esters like Octan-2-yl
hexadecanoate behave differently.[1] They do not rapidly degrade nitrile rubber, but they can

cause swelling over time.

Recommendation:

Primary Material:Nitrile Rubber (NBR).

Thickness: Minimum 0.11 mm (4 mil) for standard handling; 0.2 mm (8 mil) for spill cleanup.

[1]
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Why? Nitrile offers superior resistance to oils and lipids compared to Latex. Latex is not

recommended due to poor lipid resistance and potential allergenicity.

Glove Protocol:

Inspection: Check for pinholes before use.

Change Frequency: Replace gloves every 60 minutes of use, or immediately upon splash

contact.[5]

Double Gloving: Required when handling volumes >100 mL or when heating the substance.

B. Eye & Face Protection[2][6][7]
Standard Operation:Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient

because fatty esters are viscous; a splash adheres to the skin/lens rather than running off,

increasing eye damage risk.

High-Risk (Heating/Pressurized): Add a Face Shield over goggles.[1]

C. Respiratory Protection[2][3][8][9][10][11]
Ambient Temperature: Not required if working in a certified Chemical Fume Hood (Face

velocity: 0.3–0.5 m/s).

Aerosol/Mist Generation: If sonication or spraying is involved, use a Half-face respirator with

P95/Organic Vapor (OV) cartridges.[1]

D. Body Protection[8][9][12]
Lab Coat: 100% Cotton or flame-resistant synthetic.[1] Avoid synthetic blends that melt onto

skin if ignited (esters are combustible).

Apron: Chemical-resistant apron (Neoprene or PVC) required for bulk transfer (>1 Liter).[1]

Visualization: PPE Decision Logic
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Start: Handling Octan-2-yl Hexadecanoate

Identify Task Type

Standard Handling
(Weighing, Pipetting)

Heating / Synthesis
(>40°C)

Bulk Transfer / Spills
(>100 mL)

PPE: Nitrile Gloves (4 mil)
+ Splash Goggles

+ Lab Coat

PPE: Double Nitrile Gloves
+ Face Shield + Goggles

+ Fume Hood (Mandatory)

PPE: Thicker Nitrile (8 mil)
+ Chemical Apron
+ Splash Goggles

Check Glove Integrity
Every 60 Mins

Click to download full resolution via product page

Figure 1: Logic flow for selecting appropriate PPE based on the specific operational context.

Operational Protocols
A. Weighing & Transfer

Preparation: Place a disposable absorbent mat (bench protector) in the fume hood.

Transfer: Use positive displacement pipettes for viscous liquids to prevent dripping.

Hygiene: Do not touch common surfaces (doorknobs, keyboards) while gloved. Lipid

residues are invisible and transfer easily.

B. Spill Response Strategy
Since Octan-2-yl hexadecanoate is hydrophobic, water-based cleanup is ineffective.[1]
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Isolate: Evacuate the immediate area. Mark the zone.

PPE Up: Don splash goggles and double nitrile gloves.

Contain: Use vermiculite or sand to dike the spill. Do not use combustible materials

(sawdust).

Solubilize: Wipe the residue with a paper towel soaked in Ethanol (70%) or Isopropanol.

Soap and water alone will smear the lipid.

Disposal: Place all contaminated materials into a sealed bag labeled "Solid Chemical

Waste."

Spill Detected Contain with
Vermiculite/Sand

Immediate Action Absorb Liquid Decontaminate Surface
(Ethanol/Isopropanol)

Remove Lipid Residue Dispose as
Chemical Waste

Click to download full resolution via product page

Figure 2: Step-by-step workflow for managing an Octan-2-yl hexadecanoate spill.

Disposal Logistics
Octan-2-yl hexadecanoate is generally not classified as an acute marine pollutant, but as a

laboratory chemical, it must not be flushed down the drain.[1]

Classification: Non-Halogenated Organic Solvent/Chemical Waste.

Container: High-Density Polyethylene (HDPE) or Glass waste container.

Labeling: Must clearly state "Contains Octan-2-yl hexadecanoate - Irritant."[1]

Mixed Waste: Compatible with other non-halogenated organic solvents (e.g., acetone,

ethanol waste streams).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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